N-(2,3-dimethoxyphenyl)-6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl[1,2]oxazolo[5,4-b]pyridine-4-carboxamide

• Molecular Formula: C21H21N5O4
• Molecular Weight: 407.4 g/mol
• IUPAC Name: N-(2,3-dimethoxyphenyl)-6-(1-ethylpyrazol-3-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C21H21N5O4/c1-5-26-10-9-14(24-26)16-11-13(18-12(2)25-30-21(18)23-16)20(27)22-15-7-6-8-17(28-3)19(15)29-4/h6-11H,5H2,1-4H3,(H,22,27)
• InChI Key: SHNBJLARCAZDHC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C2=NC3=C(C(=NO3)C)C(=C2)C(=O)NC4=C(C(=CC=C4)OC)OC

Description

N~4~-(2,3-DIMETHOXYPHENYL)-6-(1-ETHYL-1H-PYRAZOL-3-YL)-3-METHYLISOXAZOLO[5,4-B]PYRIDINE-4-CARBOXAMIDE is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a dimethoxyphenyl group, an ethylpyrazol group, and a methyloxazolopyridine core, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

The synthesis of N4-(2,3-DIMETHOXYPHENYL)-6-(1-ETHYL-1H-PYRAZOL-3-YL)-3-METHYLISOXAZOLO[5,4-B]PYRIDINE-4-CARBOXAMIDE involves multiple steps, each requiring specific reaction conditions and reagents. The synthetic route typically begins with the preparation of the core structure, followed by the introduction of the dimethoxyphenyl and ethylpyrazol groups. Industrial production methods may involve optimizing these steps to increase yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

N~4~-(2,3-DIMETHOXYPHENYL)-6-(1-ETHYL-1H-PYRAZOL-3-YL)-3-METHYLISOXAZOLO[5,4-B]PYRIDINE-4-CARBOXAMIDE can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may serve as a probe for studying cellular processes or as a potential therapeutic agent. In medicine, it could be investigated for its pharmacological properties and potential use in drug development. Industrial applications might include its use in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of N4-(2,3-DIMETHOXYPHENYL)-6-(1-ETHYL-1H-PYRAZOL-3-YL)-3-METHYLISOXAZOLO[5,4-B]PYRIDINE-4-CARBOXAMIDE involves its interaction with specific molecular targets and pathways within cells. These interactions can lead to various biological effects, such as modulation of enzyme activity, alteration of signal transduction pathways, or changes in gene expression. The exact molecular targets and pathways involved depend on the specific context in which the compound is used.

Comparison with Similar Compounds

When compared to similar compounds, N4-(2,3-DIMETHOXYPHENYL)-6-(1-ETHYL-1H-PYRAZOL-3-YL)-3-METHYLISOXAZOLO[5,4-B]PYRIDINE-4-CARBOXAMIDE stands out due to its unique structural features and potential applications. Similar compounds might include other isoxazolopyridine derivatives or molecules with similar functional groups. The uniqueness of this compound lies in its specific combination of functional groups and the resulting chemical and biological properties.